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CAS No.: 1894476-63-1

Cat. No.: B6246696

Get Quote

Executive Summary
The compound 6-(4-hydroxyphenyl)piperidin-2-one (CAS 1894476-63-1) is a highly

functionalized

-lactam. Piperidin-2-ones are privileged scaffolds in medicinal chemistry, frequently serving as
core pharmacophores in CNS-active agents and alkaloid natural products [1]. Proper
spectroscopic characterization of this molecule requires a deep understanding of the electronic
interplay between the electron-donating phenol ring and the hydrogen-bonding capable lactam
moiety. This guide provides a definitive, self-validating framework for elucidating its structure
using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass
Spectrometry (MS).

Molecular Architecture & Causality
Structurally, the molecule consists of a saturated six-membered piperidine ring with a carbonyl

at C2 and a 4-hydroxyphenyl substituent at C6 (adjacent to the N1 nitrogen).
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Electronic Causality: The lone pair on the N1 nitrogen is delocalized into the C2 carbonyl,

giving the C-N bond partial double-bond character and reducing the C=O bond order. This

fundamentally alters both its NMR chemical shifts and IR vibrational frequencies compared

to standard ketones or amines .

Steric & Anisotropic Effects: The bulky 4-hydroxyphenyl group at C6 restricts the

conformational flexibility of the piperidine ring. The aromatic ring current heavily deshields

the geminal C6 methine proton, pushing it significantly downfield [2].
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Fig 1: Spectroscopic workflow for structural validation of 6-(4-hydroxyphenyl)piperidin-2-one.

Spectroscopic Workflows & Data Interpretation
3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for mapping the carbon-hydrogen framework. DMSO-d6 is the

mandatory solvent for this analyte; its strong hydrogen-bond accepting nature prevents the

rapid intermolecular exchange of the phenol -OH and lactam -NH protons, allowing them to be

observed as distinct, quantifiable peaks .

Table 1: Predicted ¹H and ¹³C NMR Assignments (DMSO-d6, 400/100 MHz)
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Position
¹H Chemical Shift
(ppm), Multiplicity,
J (Hz)

¹³C Chemical Shift
(ppm)

Causality /
Diagnostic
Rationale

-OH (Phenol) ~9.30, br s, 1H -

Highly deshielded,

exchangeable with

D₂O.

-NH (Lactam) ~7.65, br s, 1H -

Broadened by

quadrupolar ¹⁴N

relaxation.

C2 (Carbonyl) - ~171.5

Upfield from ketones

(~200 ppm) due to

amide resonance.

C4' (Ar-OH) - ~156.8

Deshielded by

electronegative

oxygen.

C2', C6' (Ar) ~7.05, d, J = 8.4, 2H ~127.4

Ortho to the alkyl

attachment, typical

AA'BB' system.

C3', C5' (Ar) ~6.70, d, J = 8.4, 2H ~115.1

Ortho to the electron-

donating -OH group

(shielded).

C6 (Methine) ~4.35, m, 1H ~55.3

Deshielded by both

the adjacent N1 and

the aromatic ring

current.

C3 (Methylene) ~2.15, m, 2H ~31.2

Adjacent to the

electron-withdrawing

C=O.

C5 (Methylene) ~1.80, m, 2H ~29.5

Diastereotopic protons

adjacent to the chiral

C6 center.
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C4 (Methylene) ~1.60, m, 2H ~19.8

Most shielded

aliphatic carbons,

furthest from

heteroatoms.

3.2 Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR validates the functional groups. The

-lactam signature is highly specific and easily distinguishable from standard cyclic ketones.

Table 2: Key FT-IR Vibrational Modes (ATR, Solid State)

Wavenumber
(cm⁻¹)

Intensity Assignment
Causality /
Diagnostic
Rationale

3200 - 3400 Strong, Broad O-H / N-H Stretch

Extensive

intermolecular

hydrogen bonding in

the solid state

broadens this band.

1645 Strong C=O Stretch (Amide I)

Lower frequency than

a typical ketone

(~1715 cm⁻¹) due to

N-lone pair

delocalization

weakening the C=O

bond.

1610, 1515 Medium Aromatic C=C Stretch

Characteristic skeletal

vibrations of the para-

substituted benzene

ring.

1245 Strong C-O Stretch
Phenolic C-O bond

stretching.
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3.3 Mass Spectrometry (ESI-MS/MS)
Electrospray Ionization (ESI) is ideal for this polar molecule. The presence of both a basic site

(lactam, albeit weak) and an acidic site (phenol) allows for dual-mode ionization.

Table 3: ESI-MS/MS Fragmentation Profile

Ionization Mode Precursor Ion (m/z)
Key Fragments
(m/z)

Causality /
Diagnostic
Rationale

ESI (+) 192.1 [M+H]⁺ 175.1, 147.1

Loss of NH₃ (-17 Da)

and subsequent loss

of CO (-28 Da) from

the lactam ring.

ESI (-) 190.1 [M-H]⁻ 146.1

Deprotonation of the

phenol. Fragmentation

often involves loss of

CO₂ or ring opening.

Self-Validating Experimental Protocols
As a rigorous application scientist, data must be internally validated. The following protocols

establish a self-validating system for structural confirmation.

Protocol A: D₂O Exchange for Labile Proton Validation
Purpose: To definitively distinguish the -OH and -NH protons from the aromatic backbone.

Baseline Acquisition: Dissolve 15 mg of 6-(4-hydroxyphenyl)piperidin-2-one in 0.6 mL

anhydrous DMSO-d6. Acquire a standard ¹H NMR spectrum (16 scans, 298 K).

Perturbation: Add 2 drops of D₂O directly to the NMR tube. Cap and invert 10 times to

ensure homogeneous mixing. Allow 5 minutes for the deuterium exchange equilibrium to

establish.

Validation Acquisition: Re-acquire the ¹H NMR spectrum under identical receiver gain

settings.
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Causality Check: The broad singlets at ~9.30 ppm and ~7.65 ppm will collapse and

disappear, replaced by a massive HOD peak at ~3.3 ppm. This definitively confirms these

peaks are heteroatom-bound exchangeable protons, not part of the carbon skeleton.

Protocol B: Regiochemical Confirmation via 2D HMBC
Purpose: To prove the 4-hydroxyphenyl group is attached at C6, not C3, C4, or C5.

Acquisition: Acquire a 2D Heteronuclear Multiple Bond Correlation (HMBC) spectrum

(optimized for long-range J-coupling of 8 Hz).

Data Synthesis: Locate the C6 methine proton signal at ~4.35 ppm on the F2 (proton) axis.

Causality Check: Observe cross-peaks between the C6 proton and the aromatic C1' (~133.2

ppm) and C2'/C6' (~127.4 ppm) carbons on the F1 (carbon) axis. The presence of these 3-

bond correlations definitively locks the aromatic ring to the C6 position of the lactam,

validating the regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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